8-Amino-9-benzylguanine
8-Amino-9-benzylguanine
Brand Name:
Vulcanchem
CAS No.:
100890-94-6
VCID:
VC20750107
InChI:
InChI=1S/C12H12N6O/c13-11-16-9-8(10(19)17-11)15-12(14)18(9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,14,15)(H3,13,16,17,19)
SMILES:
C1=CC=C(C=C1)CN2C3=C(C(=O)NC(=N3)N)N=C2N
Molecular Formula:
C12H12N6O
Molecular Weight:
256.26 g/mol
8-Amino-9-benzylguanine
CAS No.: 100890-94-6
Cat. No.: VC20750107
Molecular Formula: C12H12N6O
Molecular Weight: 256.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 100890-94-6 |
|---|---|
| Molecular Formula | C12H12N6O |
| Molecular Weight | 256.26 g/mol |
| IUPAC Name | 2,8-diamino-9-benzyl-1H-purin-6-one |
| Standard InChI | InChI=1S/C12H12N6O/c13-11-16-9-8(10(19)17-11)15-12(14)18(9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,14,15)(H3,13,16,17,19) |
| Standard InChI Key | DPDYTYOWSIRPMB-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CN2C3=C(C(=O)N=C(N3)N)N=C2N |
| SMILES | C1=CC=C(C=C1)CN2C3=C(C(=O)NC(=N3)N)N=C2N |
| Canonical SMILES | C1=CC=C(C=C1)CN2C3=C(C(=O)NC(=N3)N)N=C2N |
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